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Introduction to GPR132 (G2A)

G protein-coupled receptor 132 (GPR132), also known as G2 accumulation protein (G2A), is a

seven-pass transmembrane receptor involved in a variety of physiological and pathological
processes.[1][2] Initially identified as a stress-inducible orphan receptor, it is now recognized as
a proton-sensing GPCR that can also be activated by various ligands, including metabolites of
linoleic acid and lactate.[3][4] GPR132 plays significant roles in regulating immune cell function,
cell cycle progression, and inflammation.[1][2] Its expression across different cell types dictates
its function, making it a crucial target of interest in immunology, oncology, and drug
development. This guide provides an in-depth overview of GPR132 expression, its signaling
pathways, and the experimental methodologies used for its characterization.

Section 1: GPR132 Expression Profiles in Various
Cell Types

GPR132 expression is predominantly observed in hematopoietic cells and tissues, with varying
levels across different lineages.[3][5] Its expression is dynamically regulated by cellular
activation states and the surrounding microenvironment.
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GPR132 Expression in Immune Cells

GPR132 is a key regulator of both innate and adaptive immunity. It is expressed in
macrophages, T cells, B cells, dendritic cells, and natural killer (NK) cells.[3][6]
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neutrophil activation

and calcium flux.[15]

GPR132 Expression in Other Cell Types

Beyond the immune system, GPR132 expression has been documented in other cell types,
particularly in the context of disease.
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Section 2: GPR132 Signaling Pathways

GPR132 activation triggers diverse downstream signaling cascades that are highly context-

dependent. These pathways regulate cellular functions ranging from differentiation and

proliferation to migration and cytokine production.
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Lactate-GPR132 Signaling in Tumor-Associated
Macrophages (TAMs)

In the acidic tumor microenvironment, cancer-derived lactate acts as a key signaling molecule.
Lactate activates GPR132 on tumor-associated macrophages, promoting a pro-tumoral M2-like
phenotype that enhances cancer cell adhesion, migration, and ultimately, metastasis.[4][8]
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Lactate-GPR132 signaling in TAMs.
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GPR132-Mediated Differentiation in Acute Myeloid
Leukemia (AML)

In AML cells, which exhibit a differentiation blockade, the activation of GPR132 can induce
myeloid differentiation. This process is mediated by a Gs-PKA signaling pathway that leads to
the inhibition of the mTOR pathway, a key regulator of AML cell survival and proliferation.[17]

© 2026 BenchChem. All rights reserved. 8/18 Tech Support


https://pubmed.ncbi.nlm.nih.gov/36437247/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

AML Cell

GPR132 Agonist
(e.g., 8-Gingerol)

Activates

GPR132

Gs Protein

Activates

mMTOR Pathway

7/ AN
7 \

\
Ve .
7 Relieves Blockade *

Myeloid Differentiation
(CD11b expression 1)

Contributes td

Cell Growth Inhibition

Click to download full resolution via product page

GPR132-induced differentiation in AML.
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GPR132 Signaling in Natural Killer (NK) Cells

GPR132 acts as an immune checkpoint in NK cells, negatively regulating their function. It

signals through a Gas-CSK-ZAP70-NF-kB pathway. The downregulation of GPR132 in
activated NK cells is necessary for their full cytotoxic potential.[14]
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GPR132 signaling in NK cells.

Section 3: Experimental Protocols for GPR132
Analysis

Accurate assessment of GPR132 expression and localization is critical for understanding its
function. Standard molecular and cellular biology techniques are employed for its detection.

Protocol 1: Immunohistochemistry (IHC)

IHC is used to visualize GPR132 protein expression and localization within paraffin-embedded
tissue sections.

Detailed Methodology:
Tissue Preparation: Fix tissue in formalin and embed in paraffin wax.[21]
Sectioning: Cut 4 um sections and mount on charged microscope slides.[21]

Deparaffinization and Rehydration: Heat slides at 60°C for 45 minutes. Deparaffinize with
xylene and rehydrate through a graded alcohol series (100%, 95%, 80%) to distilled water.
[21]

Antigen Retrieval: Steam slides in 0.01M sodium citrate buffer (pH 6.0) at 99-100°C for 20
minutes. Cool for 20 minutes.[21]

Blocking: Apply a universal protein block for 20 minutes at room temperature (RT) to prevent
non-specific antibody binding.[21]

Primary Antibody Incubation: Apply diluted primary anti-GPR132 antibody (e.g., 1:20-1:200
dilution) and incubate for 45 minutes at RT.[21][22]

Secondary Antibody Incubation: Apply a biotinylated secondary antibody (e.g., anti-rabbit
IgG) for 30 minutes at RT.[21]

Detection: Apply an alkaline phosphatase-streptavidin conjugate for 30 minutes, followed by
an alkaline phosphatase chromogen substrate for 30 minutes.[21]
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« Counterstaining & Mounting: Counterstain with a suitable nuclear stain (e.g., hematoxylin),
dehydrate through graded alcohols and xylene, and apply a coverslip.[21]
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IHC workflow for GPR132 detection.

Protocol 2: Western Blotting

Western blotting is used to detect and quantify GPR132 protein levels in cell or tissue lysates.
Detailed Methodology:

e Lysate Preparation: Lyse cells or homogenized tissue in RIPA buffer with protease inhibitors.
Determine protein concentration using a BCA assay.

o SDS-PAGE: Denature protein lysates and separate by molecular weight on a polyacrylamide
gel.

» Protein Transfer: Transfer separated proteins from the gel to a PVDF or nitrocellulose
membrane.

e Blocking: Block the membrane for 1 hour at RT in 5% non-fat milk or BSA in TBS-T to
prevent non-specific binding.

e Primary Antibody Incubation: Incubate the membrane with a primary anti-GPR132 antibody
(e.g., 1:200-1:1,000 dilution) overnight at 4°C.[22]

e Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated
secondary antibody for 1 hour at RT.

o Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein
bands using an imaging system.

e Analysis: Quantify band intensity relative to a loading control (e.g., B-actin or GAPDH).
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Western blot workflow for GPR132.

Protocol 3: Quantitative Real-Time PCR (qPCR)

gPCR is used to measure the relative or absolute quantity of GPR132 mRNA transcripts.
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Detailed Methodology:

* RNA Extraction: Isolate total RNA from cells or tissues using a suitable kit (e.g., TRIzol or
column-based methods). Assess RNA quality and quantity.

o cDNA Synthesis: Reverse transcribe 1-2 pg of total RNA into complementary DNA (cDNA)
using a reverse transcriptase enzyme and oligo(dT) or random primers.

* PCR Reaction Setup: Prepare a reaction mix containing cDNA template, forward and
reverse primers specific for GPR132, and a fluorescent DNA-binding dye (e.g., SYBR
Green) or a probe.

e Thermal Cycling: Perform the gPCR reaction in a thermal cycler. A typical program includes
an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

» Data Analysis: Determine the cycle threshold (Ct) value for GPR132 and a reference
(housekeeping) gene. Calculate the relative expression of GPR132 using the AACt method.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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